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Compound of Interest

Compound Name: H-DL-Glu(Ome)-OMe.HCl

Cat. No.: B079792 Get Quote

Technical Support Center: H-DL-Glu(Ome)-
OMe.HCl
Welcome to the technical support center for H-DL-Glu(Ome)-OMe.HCl. This guide provides

researchers, scientists, and drug development professionals with detailed information,

troubleshooting advice, and frequently asked questions to facilitate the successful use of this

compound in experiments.

Frequently Asked Questions (FAQs)
Q1: What is H-DL-Glu(Ome)-OMe.HCl?

H-DL-Glu(Ome)-OMe.HCl, also known as Dimethyl DL-glutamate hydrochloride, is a derivative

of the amino acid glutamic acid.[1][2][3] It is commonly used as a building block in peptide

synthesis and other chemical reactions.[4] Its chemical formula is C₇H₁₄ClNO₄ and it has a

molecular weight of 211.64 g/mol .[5]

Q2: What are the common solvents for dissolving H-DL-Glu(Ome)-OMe.HCl?

H-DL-Glu(Ome)-OMe.HCl is soluble in a variety of polar solvents. Quantitative solubility data is

summarized in the table below. For biological experiments, it is often dissolved in an organic

solvent like DMSO and then further diluted into aqueous buffers.[1]

Q3: Is H-DL-Glu(Ome)-OMe.HCl hygroscopic?
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Yes, like many hydrochloride salts of amino acid esters, H-DL-Glu(Ome)-OMe.HCl can be

hygroscopic.[6][7] It is important to store it in a tightly sealed container in a dry environment to

prevent moisture absorption, which can affect its stability and weighing accuracy for

experiments.

Q4: How should I store a stock solution of H-DL-Glu(Ome)-OMe.HCl?

Stock solutions in organic solvents should be stored at -20°C or -80°C.[1] It is recommended to

aliquot the solution after preparation to avoid repeated freeze-thaw cycles. Aqueous solutions

are less stable and it is advised not to store them for more than one day.[1]

Solubility Data
The solubility of H-DL-Glu(Ome)-OMe.HCl and its L-isomer in various solvents is presented

below. This data has been compiled from multiple sources to provide a comprehensive

overview.

Compound Form Solvent Solubility Reference

H-DL-Glu(Ome)-

OMe.HCl
Ethanol ~5 mg/mL [1]

DMSO ~10 mg/mL [1]

Dimethylformamide

(DMF)
~15 mg/mL [1]

PBS (pH 7.2) ~10 mg/mL [1]

H-L-Glu(Ome)-

OMe.HCl
Water 50 mg/mL [6][7][8]

Methanol 50 mg/mL [6][7][8]

Experimental Protocols
This section provides a detailed protocol for the solubilization and use of H-DL-Glu(Ome)-
OMe.HCl in a typical experimental workflow, such as peptide synthesis.
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Objective: To prepare a solution of H-DL-Glu(Ome)-OMe.HCl for use in a coupling reaction.

Materials:

H-DL-Glu(Ome)-OMe.HCl

Anhydrous N,N-Dimethylformamide (DMF)

A non-nucleophilic base (e.g., N,N-Diisopropylethylamine - DIPEA)

Inert gas (e.g., Argon or Nitrogen)

Dry glassware

Protocol:

Preparation: Under an inert atmosphere, accurately weigh the required amount of H-DL-
Glu(Ome)-OMe.HCl in a dry flask.

Dissolution: Add anhydrous DMF to the flask to dissolve the H-DL-Glu(Ome)-OMe.HCl. If
dissolution is slow, gentle warming or sonication can be applied.

Neutralization: Cool the solution to 0°C in an ice bath. Add 1.1 to 1.2 equivalents of a non-

nucleophilic base like DIPEA dropwise while stirring. This step is crucial to neutralize the

hydrochloride salt and generate the free amine required for the subsequent reaction.

Reaction: The resulting solution containing the free amine of DL-glutamate dimethyl ester is

now ready to be used in the coupling reaction with an activated carboxylic acid.
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Issue Possible Cause(s) Recommended Solution(s)

Incomplete Dissolution

- Insufficient solvent volume.-

Inappropriate solvent.- Low

temperature.

- Increase the solvent volume.-

Refer to the solubility table and

choose a more suitable solvent

(e.g., DMF or DMSO for higher

concentrations).- Gently warm

the solution or use sonication

to aid dissolution.

Precipitation upon adding to

aqueous buffer

- The final concentration in the

aqueous buffer exceeds the

solubility limit.- The organic

solvent concentration is too

high in the final aqueous

solution.

- Increase the volume of the

aqueous buffer to lower the

final concentration.- Ensure

the final concentration of the

organic solvent (e.g., DMSO)

is kept to a minimum, as high

concentrations can be toxic to

cells and may cause

precipitation.

Low reaction yield in peptide

coupling

- The hydrochloride salt was

not neutralized before the

coupling reaction.- The

compound has absorbed

moisture (hygroscopic).

- Ensure the addition of a non-

nucleophilic base to liberate

the free amine before adding

the coupling partner.- Store the

compound in a desiccator and

handle it in a dry environment.

Consider drying the compound

under vacuum before use.

Visualizing Experimental Workflows
The following diagrams illustrate the logical steps for troubleshooting solubility issues and a

general experimental workflow for using H-DL-Glu(Ome)-OMe.HCl in peptide synthesis.
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Troubleshooting Solubility Issues

Start: Incomplete Dissolution

Is the solvent appropriate and sufficient?

Select a more suitable solvent (e.g., DMF, DMSO) or increase volume

No

Is gentle heating or sonication an option?

Yes

Apply gentle heat or sonicate

Yes

For reactions: Is the HCl salt neutralized?

No

Add a non-nucleophilic base (e.g., DIPEA)

No

Success: Compound Dissolved

Yes

Click to download full resolution via product page

Caption: A flowchart for troubleshooting solubility problems.
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General Workflow for Peptide Synthesis

Weigh H-DL-Glu(Ome)-OMe.HCl

Dissolve in anhydrous DMF

Neutralize with DIPEA at 0°C

Combine and stir for coupling reaction

Activate Carboxylic Acid Partner (in a separate flask)

Reaction work-up and purification

Purified Peptide

Click to download full resolution via product page

Caption: A typical workflow for peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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